Cas no 1251579-15-3 (1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine)

• Product Name: 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine
• CAS No: 1251579-15-3
• MF: C₂₄H₂₀ClFN₆O
• MW: 462.906606674194
• CID: 5435526
• Update Time: 2025-08-05

1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorophenyl)piperazin-1-yl]-[1-(4-fluorophenyl)-5-pyridin-4-yltriazol-4-yl]methanone
• 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine

• Inchi： 1S/C24H20ClFN6O/c25-18-2-1-3-21(16-18)30-12-14-31(15-13-30)24(33)22-23(17-8-10-27-11-9-17)32(29-28-22)20-6-4-19(26)5-7-20/h1-11,16H,12-15H2
• InChI Key： RHGFMBLIMPPKHJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(Cl)=C2)CC1)(C1=C(C2=CC=NC=C2)N(C2=CC=C(F)C=C2)N=N1)=O

Additional information on 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine

Introduction to 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251579-15-3, specifically 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, featuring a piperazine core conjugated with a triazole ring and fluorinated phenyl groups, suggests promising interactions with biological targets, making it a subject of intense research interest.

One of the most compelling aspects of this molecule is its structural complexity, which arises from the combination of multiple heterocyclic systems. The presence of a 3-chlorophenyl group introduces a certain electronic and steric profile that can modulate binding affinity and selectivity. Meanwhile, the 4-fluorophenyl moiety adds another layer of functional diversity, often enhancing metabolic stability and binding interactions. The triazole ring, further decorated with a pyridin-4-yl substituent, contributes to the molecule's overall pharmacophoric properties. This combination of structural features has been strategically designed to optimize interactions with biological targets, particularly enzymes and receptors involved in critical cellular pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the potential behavior of this compound. By leveraging high-throughput virtual screening and docking studies, scientists have been able to predict how 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine might interact with various biological targets. These studies have highlighted its potential as a scaffold for drugs targeting neurological disorders, inflammatory diseases, and even certain types of cancer. The fluorine atom in the phenyl ring is particularly noteworthy, as it is frequently employed in medicinal chemistry to improve pharmacokinetic properties such as bioavailability and resistance to degradation.

In the realm of drug discovery, the development of novel heterocyclic compounds like this one is driven by the need for more effective and selective therapeutic agents. The piperazine moiety is well-known for its ability to enhance binding affinity to biological targets due to its nitrogen-rich structure, which can form multiple hydrogen bonds. When combined with other functional groups such as triazoles and fluorinated phenyls, the resulting compounds often exhibit enhanced potency and reduced side effects. This has led to increased interest in exploring derivatives of 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine as potential candidates for clinical development.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly alter the pharmacological properties of a molecule by influencing its electronic distribution, lipophilicity, and metabolic stability. In the case of this compound, the 4-fluorophenyl group is likely responsible for much of its unique chemical behavior. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation processes that would otherwise degrade many drug candidates. Additionally, fluorine can enhance binding interactions by participating in dipole-dipole interactions or even acting as an anchor point for specific binding pockets on biological targets.

Current research efforts are focused on synthesizing analogs of this compound to identify more potent and selective derivatives. By systematically modifying different parts of the molecular structure—such as replacing the chloro or fluoro substituents with other functional groups—scientists aim to fine-tune the pharmacological properties for optimal therapeutic efficacy. These studies often involve advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions (MCRs), which allow for rapid assembly of complex heterocyclic frameworks.

The triazole ring in 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine is another key structural feature that contributes to its potential as a drug candidate. Triazoles are known for their versatility in medicinal chemistry due to their ability to form stable bonds with biological targets while also providing a platform for further functionalization. The pyridin-4-yl substituent attached to the triazole ring adds another layer of complexity by introducing nitrogen atoms that can participate in hydrogen bonding or coordinate with metal ions—a common motif in many bioactive molecules.

One particularly exciting area of research involves exploring how this compound might interact with enzymes involved in signal transduction pathways relevant to neurological disorders such as Alzheimer's disease or Parkinson's disease. The piperazine core is an excellent candidate for modulating neurotransmitter receptors due to its ability to mimic natural ligands while also offering sufficient structural diversity for selectivity. Early computational studies suggest that derivatives of this compound could potentially inhibit enzymes like acetylcholinesterase or monoamine oxidase (MAO), which are implicated in these conditions.

Another emerging application lies in the field of oncology. Cancer researchers have identified several signaling pathways that are aberrantly activated in tumor cells and believe that modulating these pathways could lead to effective treatments. The complex structure of 1-(3-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine suggests potential interactions with kinases or other enzymes involved in cancer cell proliferation and survival. By targeting these pathways with precision-engineered molecules like this one, clinicians may be able to develop therapies that are more effective than existing treatments while minimizing side effects.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable rapid exploration of complex molecular architectures. Techniques such as flow chemistry have made it possible to produce intricate heterocyclic compounds on a larger scale more efficiently than traditional batch methods would allow. This has accelerated drug discovery pipelines by allowing researchers to quickly test multiple derivatives without extensive manual labor.

In conclusion, 1251579-15-3 represents an important example of how sophisticated molecular design can lead to novel therapeutic agents with significant clinical potential。 Its unique structural features—such as the combination of piperazine、triazole、and fluorinated phenyl groups—make it a valuable scaffold for further exploration。 As research continues into its pharmacological properties，this compound promises to contribute meaningfully toward addressing some οf today's most pressing medical challenges。 The ongoing development οf new synthetic strategies ensures that scientists will be able ο continue discovering innovative ways ο harness its potential.